
Juno Mission Reveals Jupiter's Interior,
Challenging Long-Held Predictions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lunine

Cat. No.: B1675447 Get Quote

Pasadena, CA - Recent data from NASA's Juno mission has provided an unprecedented view

into the interior of Jupiter, revealing a complex and unexpected structure that challenges and,

in some aspects, aligns with longstanding theoretical predictions. Key findings on the gas

giant's core and atmospheric water abundance are reshaping our understanding of planetary

formation, with significant implications for models developed by planetary scientists like

Professor Jonathan Lunine, a co-investigator on the Juno mission.

Prior to the Juno mission, a leading prediction, supported by the work of Lunine and others,

was that Jupiter harbored a distinct, dense core of rock and ice, estimated to be between 10

and 20 times the mass of Earth.[1] However, Juno's gravity science experiment has unveiled a

"fuzzy" or "dilute" core, a surprising discovery that indicates the core is not a solid, compact

object but rather a diffuse mixture of heavy elements and hydrogen that extends out to nearly

half of Jupiter's radius.[2][3][4][5] This finding suggests a more complex formation history for

the gas giant than previously thought.

On the topic of Jupiter's atmospheric water content, a critical missing piece for understanding

the planet's origin, Lunine's models, based on the chemistry of disequilibrium species,

suggested a water enrichment of 3 to 11 times the solar abundance. The Juno mission's

Microwave Radiometer (MWR) has provided the first detailed measurements of water

abundance deep within Jupiter's atmosphere. Initial results from the equatorial region indicate

that water makes up about 0.25% of the atmospheric molecules, which is nearly three times the

abundance in the Sun.[6][7][8][9][10] This initial finding falls within the lower end of the range

predicted by some of Lunine's models. However, Juno has also discovered that the water
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abundance is not uniform across the planet, a puzzle that scientists are still working to

understand.[9]

Quantitative Comparison of Predictions and
Findings

Parameter
Lunine's
Prediction/Model

Juno Mission
Finding

Alignment

Core Structure
Dense, compact core

of rock and ice

"Fuzzy" or "dilute"

core; a diffuse mixture

of heavy elements

and hydrogen

Misaligned

Core Mass 10 - 20 Earth masses

Core is not a distinct

object; the dilute

region of heavy

elements is estimated

to be a significant

fraction of the planet's

mass

Inconclusive (Direct

comparison is difficult

due to the different

core structures)

Atmospheric Water

Abundance

(enrichment relative to

solar)

3 to 11 times solar

abundance (based on

one kinetic model)

~3 times solar

abundance at the

equator; varies with

latitude

Partially Aligned

(Equatorial

measurement is within

the predicted range,

but latitudinal variation

was not explicitly

predicted)

Experimental Protocols
Gravity Science Experiment
To probe Jupiter's internal structure and determine the nature of its core, the Juno mission

utilizes a gravity science experiment. This method relies on the spacecraft's telecommunication

system and the Deep Space Network (DSN) on Earth.
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Signal Transmission: The DSN sends a highly stable radio signal in both X-band (~7.1 GHz)

and Ka-band (~34 GHz) frequencies to the Juno spacecraft.[11][12]

Signal Reception and Retransmission: Juno's Ka-band Translator System (KaTS) receives

the uplinked signal and coherently retransmits it back to Earth in the Ka-band (~32 GHz),

while the X-band transponder does the same for the X-band signal.[11][12]

Doppler Shift Measurement: As Juno moves through Jupiter's gravitational field, its velocity

changes slightly. These minute variations cause a Doppler shift in the frequency of the

retransmitted radio signal. The DSN's precision antennas on Earth, specifically the DSS-25

antenna, record these frequency shifts with high accuracy.[11][13]

Gravity Field Mapping: By analyzing the Doppler shift data collected over multiple orbits,

scientists can map the subtle variations in Jupiter's gravity field. These variations reveal the

distribution of mass within the planet, providing insights into the size, mass, and state of its

core.[11][14]

Microwave Radiometer (MWR)
Juno's Microwave Radiometer is designed to measure the thermal microwave radiation

emanating from deep within Jupiter's atmosphere to determine the abundance of water and

ammonia.

Multi-Frequency Observation: The MWR consists of six antennas that detect microwave

radiation at six different frequencies, ranging from 600 MHz to 22 GHz (wavelengths from 50

cm to 1.37 cm).[15][16][17][18]

Probing Different Depths: Each frequency penetrates Jupiter's atmosphere to a different

depth. The longer wavelengths (lower frequencies) can probe deeper into the atmosphere, to

pressures of up to 1000 bars.[16]

Brightness Temperature Measurement: The instrument measures the "brightness

temperature" of the radiation at each frequency. Water and ammonia molecules are strong

absorbers of microwave radiation, so their abundance affects the brightness temperature at

different atmospheric layers.
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Abundance Retrieval: By modeling the atmospheric temperature and pressure profiles and

comparing them with the measured brightness temperatures, scientists can retrieve the

abundance of water and ammonia as a function of depth and location. The MWR's

observations are made across a wide range of latitudes as Juno orbits Jupiter, allowing for a

global map of water abundance to be created over time.[18]
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Caption: Relationship between Lunine's predictions and Juno's findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.missionjuno.swri.edu/spacecraft/juno-spacecraft/microwave-radiometer?show=hs_spacecraft_juno-spacecraft_microwave-radiometer_info
https://www.benchchem.com/product/b1675447?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675447?utm_src=pdf-body
https://www.benchchem.com/product/b1675447?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Jupiter's mysteries to be revealed starting July 4 | Cornell Chronicle [news.cornell.edu]

2. science.nasa.gov [science.nasa.gov]

3. scitechdaily.com [scitechdaily.com]

4. Juno Discovers Jupiter’s Dilute Core - Mission Juno [missionjuno.swri.edu]

5. youtube.com [youtube.com]

6. nasa.gov [nasa.gov]

7. americaspace.com [americaspace.com]

8. Juno Mission Releases First Science Results on Jupiter’s Atmospheric Water | Sci.News
[sci.news]

9. NASA Juno mission discovers clues to Jupiter water mystery - CNET [cnet.com]

10. slashgear.com [slashgear.com]

11. Gravity science (Juno) - Wikipedia [en.wikipedia.org]

12. ntrs.nasa.gov [ntrs.nasa.gov]

13. ntrs.nasa.gov [ntrs.nasa.gov]

14. Juno (spacecraft) - Wikipedia [en.wikipedia.org]

15. Microwave Radiometer (Juno) - Wikipedia [en.wikipedia.org]

16. researchgate.net [researchgate.net]

17. ntrs.nasa.gov [ntrs.nasa.gov]

18. Microwave Radiometer - Mission Juno [missionjuno.swri.edu]

To cite this document: BenchChem. [Juno Mission Reveals Jupiter's Interior, Challenging
Long-Held Predictions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675447#how-recent-findings-from-the-juno-mission-
align-with-lunine-s-predictions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://news.cornell.edu/stories/2016/06/jupiters-mysteries-be-revealed-starting-july-4
https://science.nasa.gov/jupiter/jupiter-facts/
https://scitechdaily.com/whats-really-inside-jupiter/
https://www.missionjuno.swri.edu/science-findings/jupiters-dilute-core
https://www.youtube.com/watch?v=iTHApjlyVa0
https://www.nasa.gov/solar-system/findings-from-nasas-juno-update-jupiter-water-mystery/
https://www.americaspace.com/2020/02/20/nasas-juno-probe-finds-out-how-much-water-jupiter-really-has/
https://www.sci.news/space/juno-jupiters-atmospheric-water-08142.html
https://www.sci.news/space/juno-jupiters-atmospheric-water-08142.html
https://www.cnet.com/science/nasa-juno-mission-discovers-clues-to-jupiter-water-mystery/
https://www.slashgear.com/nasa-juno-spacecraft-provides-science-results-on-water-in-the-jovian-atmosphere-19610233/
https://en.wikipedia.org/wiki/Gravity_science_(Juno)
https://ntrs.nasa.gov/citations/20190028459
https://ntrs.nasa.gov/citations/20230006957
https://en.wikipedia.org/wiki/Juno_(spacecraft)
https://en.wikipedia.org/wiki/Microwave_Radiometer_(Juno)
https://www.researchgate.net/publication/315850222_MWR_Microwave_Radiometer_for_the_Juno_Mission_to_Jupiter
https://ntrs.nasa.gov/citations/20090026409
https://www.missionjuno.swri.edu/spacecraft/juno-spacecraft/microwave-radiometer?show=hs_spacecraft_juno-spacecraft_microwave-radiometer_info
https://www.benchchem.com/product/b1675447#how-recent-findings-from-the-juno-mission-align-with-lunine-s-predictions
https://www.benchchem.com/product/b1675447#how-recent-findings-from-the-juno-mission-align-with-lunine-s-predictions
https://www.benchchem.com/product/b1675447#how-recent-findings-from-the-juno-mission-align-with-lunine-s-predictions
https://www.benchchem.com/product/b1675447#how-recent-findings-from-the-juno-mission-align-with-lunine-s-predictions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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